Cas no 1346697-48-0 (5-(tert-Butoxy)-4-chloropyridazin-3(2H)-one)

5-(tert-Butoxy)-4-chloropyridazin-3(2H)-one structure
1346697-48-0 structure
Product Name:5-(tert-Butoxy)-4-chloropyridazin-3(2H)-one
CAS No:1346697-48-0
MF:C8H11ClN2O2
MW:202.638140916824
CID:1031389
PubChem ID:71607400
Update Time:2025-04-20

5-(tert-Butoxy)-4-chloropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-(tert-Butoxy)-4-chloropyridazin-3(2H)-one
    • 5-chloro-4-[(2-methylpropan-2-yl)oxy]-1H-pyridazin-6-one
    • 5-tert-butoxy-4-chloropyridazin-3(2H)-one
    • 1346697-48-0
    • DTXSID20856349
    • 5-(tert-butoxy)-4-chloro-2,3-dihydropyridazin-3-one
    • Inchi: 1S/C8H11ClN2O2/c1-8(2,3)13-5-4-10-11-7(12)6(5)9/h4H,1-3H3,(H,11,12)
    • InChI Key: BVQGLOUSTOOEBT-UHFFFAOYSA-N
    • SMILES: ClC1C(NN=CC=1OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 202.0509053g/mol
  • Monoisotopic Mass: 202.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 50.7Ų

5-(tert-Butoxy)-4-chloropyridazin-3(2H)-one Pricemore >>

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